Cas no 2092834-03-0 (1-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-3-carboxylic acid)

• Product name: 1-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-3-carboxylic acid
• CAS No: 2092834-03-0
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 5247799

1-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole-3-carboxylic acid, 1,3-dihydro-1-methyl-, 2,2-dioxide
• 1-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-3-carboxylic acid

• Inchi： 1S/C9H9NO4S/c1-10-7-5-3-2-4-6(7)8(9(11)12)15(10,13)14/h2-5,8H,1H3,(H,11,12)
• InChI Key： RLKBOADZWBOGPF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(O)=O)S1(=O)=O

Additional information on 1-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-3-carboxylic acid

1-Methyl-2,2-Dioxo-1,3-Dihydro-2λ⁶,1-Benzothiazole-3-Carboxylic Acid (CAS No. 2092834-03-0): An Overview

1-Methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid (CAS No. 2092834-03-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The benzothiazole scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological targets. The presence of the methyl group and the dioxo functionality in the structure of 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid imparts additional stability and reactivity, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and characterization of this compound to understand its physicochemical properties and biological activities. Studies have shown that 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer properties of 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid have also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

To further understand the pharmacological profile of 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid, researchers have conducted extensive in vitro and in vivo studies. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME) properties, as well as its safety and toxicity profiles. The results indicate that this compound has favorable pharmacokinetic properties and low toxicity at therapeutic doses.

The synthesis of 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid typically involves a multi-step process that includes the formation of the benzothiazole core followed by functionalization with the methyl group and dioxo functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as yield, purity, and scalability.

In conclusion, 1-methyl-2,2-dioxo-1,3-dihydro-2λ⁶,1-benzothiazole-3-carboxylic acid (CAS No. 2092834-03-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and therapeutic potential.